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Introduction
4-Octadecylaniline is an organic compound characterized by a long C18 alkyl chain

(octadecyl group) attached to an aniline ring at the para-position.[1][2] This amphiphilic

structure, possessing both a hydrophobic alkyl tail and a hydrophilic aniline head, imparts

unique chemical and physical properties that make it a molecule of significant interest in

various fields, including materials science and drug development.[3] Its derivatives are

fundamental structural motifs in a wide array of pharmaceuticals, agrochemicals, dyes, and

polymers.[4]

This technical guide provides a comprehensive overview of the core chemical properties of 4-
octadecylaniline, intended for researchers, scientists, and professionals in drug development.

We will delve into its synthesis, spectroscopic characterization, physical and chemical

properties, and potential applications, with a focus on providing practical, field-proven insights.
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Core Molecular & Physical Properties
The defining feature of 4-octadecylaniline is its long alkyl chain, which significantly influences

its physical properties, such as melting point, boiling point, and solubility. Below is a summary

of its key physicochemical data.

Property Value Source

Molecular Formula C24H43N [1][2]

Molecular Weight 345.61 g/mol [1][2]

Melting Point 59-63 °C [5]

Boiling Point 240-245 °C at 0.4 mm Hg [5]

Density 0.889 g/cm³ [5]

Appearance Off-white solid [6]

Solubility

Insoluble in water; Soluble in

organic solvents like alcohol,

ether, and benzene.

[6]

pKa 4.95 ± 0.10 (Predicted) [5]

LogP 8.65 (Predicted) [5]

Note: Some physical properties are for the related compound octadecylamine, which has

similar characteristics due to the long alkyl chain.
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Synthesis & Purification
The synthesis of 4-octadecylaniline typically involves the alkylation of aniline. One common

method is the Friedel-Crafts alkylation of aniline with an 18-carbon alkyl halide (e.g., 1-

bromooctadecane) in the presence of a Lewis acid catalyst. However, this method can lead to

polysubstitution and rearrangement of the alkyl group.

A more controlled synthesis involves the reaction of 1-octadecanol with aniline and aniline

hydrochloride in the presence of zinc chloride at elevated temperatures (240-250 °C).[5] This is

followed by treatment with sodium hydroxide.

Illustrative Synthetic Workflow
1-Octadecanol + Aniline
+ Aniline Hydrochloride

+ Zinc Chloride

Reaction at 240-250 °C for 1h

Treatment with NaOH at 70 °C for 2h

4-Octadecylaniline

Click to download full resolution via product page

Caption: A simplified workflow for the synthesis of 4-octadecylaniline.

Purification of the crude product is typically achieved by recrystallization from a suitable

solvent, such as ethanol or hexane, to yield the pure compound. The purity can then be

assessed using chromatographic techniques like High-Performance Liquid Chromatography

(HPLC) or Gas Chromatography (GC).[4]
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Spectroscopic Characterization
A multi-technique approach is essential for the unambiguous structural elucidation and purity

confirmation of synthesized 4-octadecylaniline.[4]

Nuclear Magnetic Resonance (NMR) Spectroscopy
¹H NMR: The proton NMR spectrum is expected to show characteristic signals for the

aromatic protons of the aniline ring, typically in the range of 6.5-7.5 ppm. The long alkyl chain

will exhibit a large, complex multiplet in the aliphatic region (0.8-1.6 ppm), with a distinct

triplet for the terminal methyl group around 0.9 ppm. The protons of the -NH2 group will

appear as a broad singlet, the chemical shift of which is dependent on the solvent and

concentration.

¹³C NMR: The carbon NMR spectrum will display signals for the aromatic carbons, with the

carbon attached to the nitrogen atom appearing at a characteristic downfield shift. The

numerous carbons of the octadecyl chain will give rise to a series of peaks in the aliphatic

region (14-40 ppm).

Infrared (IR) Spectroscopy
The IR spectrum provides valuable information about the functional groups present in the

molecule.[7] Key expected absorptions include:

N-H stretching: A pair of bands in the region of 3300-3500 cm⁻¹ corresponding to the

symmetric and asymmetric stretching vibrations of the primary amine.

C-H stretching: Sharp peaks just below 3000 cm⁻¹ for the sp³ C-H bonds of the alkyl chain

and weaker bands just above 3000 cm⁻¹ for the sp² C-H bonds of the aromatic ring.

C=C stretching: Aromatic ring vibrations in the 1500-1600 cm⁻¹ region.

C-N stretching: A band in the 1250-1350 cm⁻¹ region.

Mass Spectrometry (MS)
Mass spectrometry is used to determine the molecular weight of the compound and can

provide structural information from its fragmentation pattern.[8] The molecular ion peak (M+) for
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4-octadecylaniline would be observed at an m/z corresponding to its molecular weight

(345.61).

Characterization Workflow

Synthesis

Characterization

Data Analysis

Synthesized
4-Octadecylaniline

NMR (¹H, ¹³C) IR Spectroscopy Mass Spectrometry

Structural Elucidation

Purity Assessment

Click to download full resolution via product page

Caption: The workflow for the spectroscopic characterization of 4-octadecylaniline.

Reactivity & Chemical Behavior
The chemical reactivity of 4-octadecylaniline is governed by the presence of the aromatic

amine group and the long, saturated alkyl chain.

Amine Group Reactivity: The aniline moiety is a weak base and can be protonated by acids

to form anilinium salts. The amino group can also undergo various reactions typical of

primary aromatic amines, such as diazotization, acylation, and alkylation. The presence of
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the electron-donating octadecyl group at the para position activates the aromatic ring

towards electrophilic substitution reactions.

Alkyl Chain Influence: The long, non-polar octadecyl chain dominates the physical properties

of the molecule, making it highly lipophilic. This property is crucial for its applications in

systems where interaction with non-polar environments is required. The alkyl chain itself is

relatively inert to most chemical reactions under normal conditions.

Amphiphilic Nature: The combination of the polar aniline head group and the non-polar

octadecyl tail gives 4-octadecylaniline its amphiphilic character. This allows it to self-

assemble at interfaces and form organized structures like micelles or monolayers, which is a

key aspect of its utility in materials science.

Applications in Research & Drug Development
The unique properties of 4-octadecylaniline and its derivatives make them valuable in several

areas of research and development.

Drug Delivery: The amphiphilic nature of long-chain aniline derivatives is being explored for

the development of novel drug delivery systems.[9] These molecules can encapsulate

hydrophobic drugs within their non-polar cores, improving their solubility and bioavailability.

The aniline group can also be functionalized to attach targeting ligands for site-specific drug

delivery.

Materials Science: 4-Octadecylaniline has been used in the fabrication of Langmuir-

Blodgett films, which are highly ordered molecular assemblies with potential applications in

electronics and sensor technology.[5] Its derivatives are also investigated for their liquid

crystalline properties.[10][11][12]

Synthesis of Biologically Active Molecules: Long-chain anilines serve as important

intermediates in the synthesis of various biologically active compounds. The aniline moiety is

a common pharmacophore, and the long alkyl chain can be used to modulate the lipophilicity

and membrane permeability of drug candidates.[13]

Antimicrobial Agents: Cationic amphiphilic derivatives of amino acids, which share structural

similarities with functionalized 4-octadecylaniline, have shown promising antimicrobial
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activities. This suggests a potential avenue for the development of new antimicrobial agents

based on the 4-octadecylaniline scaffold.

Experimental Protocols
Protocol 1: Synthesis of 4-Octadecylaniline
Materials:

1-Octadecanol

Aniline

Aniline hydrochloride

Zinc chloride

Sodium hydroxide

Ethanol (for recrystallization)

Procedure:

In a round-bottom flask equipped with a reflux condenser and a mechanical stirrer, combine

1-octadecanol, aniline, aniline hydrochloride, and zinc chloride in appropriate molar ratios.[5]

Heat the reaction mixture to 240-250 °C with stirring for 1 hour.[5]

Cool the mixture and add a solution of sodium hydroxide.

Heat the mixture to 70 °C for 2 hours with stirring.[5]

After cooling, extract the product with a suitable organic solvent (e.g., diethyl ether).

Wash the organic layer with water and brine, then dry over anhydrous sodium sulfate.

Remove the solvent under reduced pressure to obtain the crude product.

Purify the crude product by recrystallization from ethanol.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 12 Tech Support

https://www.benchchem.com/product/b039032?utm_src=pdf-body
https://www.benchchem.com/product/b039032?utm_src=pdf-body
https://www.lookchem.com/404.htm
https://www.lookchem.com/404.htm
https://www.lookchem.com/404.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b039032?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Protocol 2: Spectroscopic Characterization
Sample Preparation:

NMR: Dissolve a small amount of the purified product in a deuterated solvent (e.g., CDCl₃).

IR: Prepare a KBr pellet or cast a thin film of the sample on a salt plate.

MS: Dissolve the sample in a suitable volatile solvent for analysis.

Instrumentation:

Acquire ¹H and ¹³C NMR spectra on a high-field NMR spectrometer.

Record the IR spectrum using a Fourier-transform infrared (FTIR) spectrometer.

Obtain the mass spectrum using an appropriate mass spectrometry technique (e.g., ESI-MS

or GC-MS).

Data Analysis:

Analyze the NMR spectra to confirm the presence of all expected proton and carbon signals

and their integrations and chemical shifts.

Interpret the IR spectrum to identify the key functional groups.

Determine the molecular weight from the mass spectrum and analyze the fragmentation

pattern for structural confirmation.

Safety & Handling
4-Octadecylaniline should be handled with appropriate safety precautions in a well-ventilated

area.[14] It is important to avoid all personal contact, including inhalation.[14] Wear protective

clothing, gloves, and eye protection.[14]

Storage: Store in a cool, dry, well-ventilated area in a tightly sealed container, away from

incompatible materials such as acids and strong oxidizing agents.[14][15]
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Disposal: Dispose of the chemical and any contaminated materials in accordance with local,

state, and federal regulations.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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